Cas no 184776-54-3 (4-(10H-Phenothiazin-10-yl)butan-1-amine)

4-(10H-Phenothiazin-10-yl)butan-1-amine is a phenothiazine derivative with a butylamine functional group, offering versatile applications in organic synthesis and pharmaceutical research. Its phenothiazine core provides electron-rich aromaticity, making it useful as a building block for redox-active compounds or as a ligand in coordination chemistry. The terminal amine group enhances solubility and reactivity, facilitating further functionalization. This compound is particularly valuable in the development of photostable materials, charge-transfer complexes, and bioactive molecules due to its stable radical-forming potential and electron-donating properties. Its structural features enable precise modifications for tailored applications in materials science and medicinal chemistry.

4-(10H-Phenothiazin-10-yl)butan-1-amine structure

184776-54-3 structure

Product Name:4-(10H-Phenothiazin-10-yl)butan-1-amine

CAS No:184776-54-3

MF:C₁₆H₁₈N₂S

MW:270.392522335052

CID:3211178

PubChem ID:11003572

Update Time:2025-06-08

4-(10H-Phenothiazin-10-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

- 10H-PHENOTHIAZINE-10-BUTANAMINE
- 4-(10H-Phenothiazin-10-yl)butan-1-amine
- 4-phenothiazin-10-ylbutan-1-amine
- 184776-54-3
- C16H18N2S
- CHEMBL1688550
- AKOS011855137
- BDBM50339133
- Inchi： 1S/C16H18N2S/c17-11-5-6-12-18-13-7-1-3-9-15(13)19-16-10-4-2-8-14(16)18/h1-4,7-10H,5-6,11-12,17H2
- InChI Key： GIIRHITWHGRFQI-UHFFFAOYSA-N
- SMILES： C1=C2C(SC3=C(N2CCCCN)C=CC=C3)=CC=C1

Computed Properties

Exact Mass: 270.11906976Da
Monoisotopic Mass: 270.11906976Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 54.6Å²

4-(10H-Phenothiazin-10-yl)butan-1-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(10H-Phenothiazin-10-yl)butan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B530670-5mg	4-(10H-Phenothiazin-10-yl)butan-1-amine	184776-54-3	5mg	$ 70.00	2022-06-07
TRC	B530670-10mg	4-(10H-Phenothiazin-10-yl)butan-1-amine	184776-54-3	10mg	$ 95.00	2022-06-07
TRC	B530670-50mg	4-(10H-Phenothiazin-10-yl)butan-1-amine	184776-54-3	50mg	$ 365.00	2022-06-07